Cas no 62677-95-6 (1H-Indene-1-propanenitrile, 2,3-dihydro-4-methyl-)

• Product Name: 1H-Indene-1-propanenitrile, 2,3-dihydro-4-methyl-
• CAS No: 62677-95-6
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 435562
• PubChem ID: 12322876
• Update Time: 2025-04-19

1H-Indene-1-propanenitrile, 2,3-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-propanenitrile, 2,3-dihydro-4-methyl-
• 3-(4-methyl-2,3-dihydro-1H-inden-1-yl)propanenitrile
• 62677-95-6
• DTXSID30488897

• Inchi： 1S/C13H15N/c1-10-4-2-6-13-11(5-3-9-14)7-8-12(10)13/h2,4,6,11H,3,5,7-8H2,1H3
• InChI Key： CGCBKHJKXYXPIZ-UHFFFAOYSA-N
• SMILES： N#CCCC1C2C=CC=C(C)C=2CC1

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79